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Compound Name: Carbinoxamine maleate, (R)-

Cat. No.: B15188262

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbinoxamine is a first-generation antihistamine that exists as a racemic mixture of two
enantiomers, (R)-carbinoxamine (dexcarbinoxamine) and (S)-carbinoxamine
(levocarbinoxamine). The pharmacological activity of carbinoxamine resides primarily in the
(R)-enantiomer. Therefore, the stereoselective quantification of (R)-carbinoxamine in plasma is
crucial for pharmacokinetic, pharmacodynamic, and toxicokinetic studies. This application note
provides a detailed protocol for the quantification of (R)-carbinoxamine in plasma samples
using a chiral High-Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-
MS/MS) method.

Principle

This method utilizes a chiral stationary phase to achieve chromatographic separation of the (R)
and (S) enantiomers of carbinoxamine. Following separation, the analytes are detected by
tandem mass spectrometry, which provides high sensitivity and selectivity. An internal standard
(IS) is used to ensure accuracy and precision.

Quantitative Data Summary

The following tables summarize the quantitative performance of the described method for the
enantioselective analysis of carbinoxamine.
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Table 1: Calibration Curve and Linearity[1]

Parameter (+)-Carbinoxamine (-)-Carbinoxamine
Concentration Range 0.1 - 100 ng/mL 0.1 - 100 ng/mL
Correlation Coefficient (r) >0.99 >0.99

Table 2: Accuracy and Precision[1]

Quality Control Intra-day Precision Inter-day Precision
Accuracy (%)

(QC) Level (%RSD) (%RSD)

Low QC 87.4-113.8 <94 <94

Medium QC 87.4-113.8 <94 <94

High QC 87.4-113.8 <94 <94

Table 3: Recovery|[2]

Analyte Mean Extraction Recovery (%)
(d)-Carbinoxamine 103.8+15

()-Carbinoxamine 945+1.8

Internal Standard (Pargeverine) 96.35

Experimental Protocols
Materials and Reagents

e (R)-Carbinoxamine and (S)-Carbinoxamine reference standards

 Internal Standard (e.g., Pargeverine hydrochloride[2] or a stable isotope-labeled
carbinoxamine)

o HPLC-grade acetonitrile, methanol, n-hexane, isopropanol, ethanol, and water
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e Ammonia solution and diethyl amine
e Human plasma (with anticoagulant, e.g., K2-EDTA)

e Solid Phase Extraction (SPE) cartridges or liquid-liquid extraction solvents

Instrumentation

o High-Performance Liquid Chromatography (HPLC) system

e Chiral HPLC column (e.g., Chiralpak ID[1] or amylose tris(5-chloro-2-
methylphenylcarbamate) column[2])

o Tandem mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation (Liquid-Liquid Extraction)[2]

e To 500 pL of plasma sample in a polypropylene tube, add 50 pL of internal standard working
solution.

e Add 200 pL of 5% ammonia solution and vortex for 30 seconds.

e Add 3 mL of extraction solvent (e.g., a mixture of n-hexane and isopropanol).
e Vortex for 5 minutes.

o Centrifuge at 4000 rpm for 10 minutes.

o Transfer the upper organic layer to a clean tube.

» Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

¢ Reconstitute the residue in 100 pL of the mobile phase.

Inject an aliquot into the HPLC-MS/MS system.

Chromatographic and Mass Spectrometric Conditions

HPLC Conditions[1]
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e Column: Chiralpak 1D
e Mobile Phase: Acetonitrile : Water : Ammonia solution (90:10:0.1, v/v/v)
e Flow Rate: 0.8 mL/min
e Column Temperature: 25°C
« Injection Volume: 10 pL
Mass Spectrometric Conditions
« lonization Mode: Electrospray lonization (ESI), Positive
e Multiple Reaction Monitoring (MRM) Transitions:
o Carbinoxamine: m/z 291.1 - 167.1

o Internal Standard (Pargeverine): m/z 338.1 -~ 167.0

Experimental Workflow Diagram
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Caption: Workflow for the quantification of (R)-Carbinoxamine in plasma.

Signaling Pathway Diagram (Mechanism of Action)
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Caption: Competitive inhibition of the H1 receptor by (R)-Carbinoxamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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